Cas no 852228-09-2 (Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate)

Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate structure
852228-09-2 structure
Product Name:Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
CAS No:852228-09-2
MF:C8H9F3N2O2
MW:222.164472341537
MDL:MFCD18262320
CID:1069294
PubChem ID:50896718
Update Time:2025-04-20

Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
    • CJB22809
    • KKZBEVWDQREDBA-UHFFFAOYSA-N
    • AS-1022
    • ethyl 1-methyl-5-(trifluoromethyl)pyrazole-3-carboxylate
    • Ethyl1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
    • EN300-232535
    • 852228-09-2
    • AKOS005169460
    • DTXSID501186733
    • SCHEMBL16863576
    • MFCD18262320
    • CS-0299008
    • STL583951
    • MDL： MFCD18262320
    • Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)5-4-6(8(9,10)11)13(2)12-5/h4H,3H2,1-2H3
    • InChI Key： KKZBEVWDQREDBA-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C(=O)OCC)=NN1C)(F)F

Computed Properties

  • Exact Mass: 222.06161202g/mol
  • Monoisotopic Mass: 222.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.1Ų

Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 852228-09-2 97%
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AB502274-100 mg
Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
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AB502274-250 mg
Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
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 €306.40 2022-03-01
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AB502274-500 mg
Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate; .
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 €1,021.10 2022-07-29
abcr
AB502274-1 g
Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
 852228-09-2
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 €540.70 2022-03-01
Enamine
EN300-232535-0.05g
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 852228-09-2 95%
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Enamine
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Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:852228-09-2)Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
Order Number:A1091729
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:05
Price ($):1373.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:852228-09-2)Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
A1091729
Purity:99%
Quantity:5g
Price ($):1373.0
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